Cas no 190013-27-5 (1-Piperidinecarboxylicacid, 4-oxo-, 1-methylethyl ester)

• Product Name: 1-Piperidinecarboxylicacid, 4-oxo-, 1-methylethyl ester
• CAS No: 190013-27-5
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 115737
• PubChem ID: 21955369
• Update Time: 2025-04-18

1-Piperidinecarboxylicacid, 4-oxo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 4-oxo-, 1-methylethyl ester
• 4-PIPERIDONE-1-CARBOXYLIC ACID ISOPROPYL ESTER
• Isopropyl 4-oxo-1-piperidinecarboxylate
• isopropyl 4-oxopiperidine-1-carboxylate
• 2-Propenoic acid, 3-(4-nitrophenyl)-, 1-methylethyl ester
• 4-nitro-trans-cinnamic acid isopropyl ester
• 4-Nitro-trans-zimtsaeure-isopropylester
• 4-oxopiperidine-1-carboxylic acid isopropyl ester
• 4-Oxo-piperidine-1-carboxylic acid isopropyl ester
• CTK3E4140
• isopropyl 3-(4-nitrophenyl)propenoate
• iso-propyl 4-nitrocinnamate
• 1-Piperidinecarboxylic acid, 4-oxo-, 1-methylethyl ester
• 1-Piperidinecarboxylic acid, 4-oxo-, 1-methylethyl ester
• SCHEMBL304030
• AKOS011071531
• 190013-27-5
• propan-2-yl 4-oxopiperidine-1-carboxylate
• PQBPTUPEFJIEPC-UHFFFAOYSA-N

• Inchi： 1S/C9H15NO3/c1-7(2)13-9(12)10-5-3-8(11)4-6-10/h7H,3-6H2,1-2H3
• InChI Key： PQBPTUPEFJIEPC-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(N1CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 185.10525
• Monoisotopic Mass: 185.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.122±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 281.6±33.0 ºC (760 Torr),
• Flash Point: 124.1±25.4 ºC,
• Solubility: Slightly soluble (15 g/l) (25 º C),
• PSA: 46.61